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Compound of Interest

Compound Name: Nonyltrimethylammonium

CAS No.: 35819-23-9

Cat. No.: B1210114

Get Quote

Executive Summary & Scientific Rationale
This guide details the experimental framework for evaluating the antimicrobial efficacy of

Nonyltrimethylammonium (C9-TAB) formulations. While C12–C16 quaternary ammonium

compounds (QACs) are industry standards for high-potency disinfection, C9-TAB

(Nonyltrimethylammonium bromide/chloride) represents a critical "short-chain" surfactant. Its

unique hydrophobicity profile (Log P) allows it to serve as a model for membrane kinetics and

offers distinct solubility advantages in specific low-foam or high-solubility applications.

The Core Challenge: QAC efficacy is non-linear. It relies heavily on the Critical Micelle

Concentration (CMC) and the specific interaction with bacterial phospholipid bilayers. Testing

C9 formulations requires rigorous control of neutralization and organic load, as short-chain

QACs are often more susceptible to interference than their long-chain counterparts.

Mechanism of Action (The "Why")
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C9-TAB functions as a cationic surfactant. The positively charged trimethylammonium

headgroup binds electrostatically to negatively charged regions of the bacterial cell wall

(teichoic acids in Gram-positives; lipopolysaccharides in Gram-negatives). The hydrophobic

nonyl (C9) tail then intercalates into the cytoplasmic membrane, causing:

Displacement of divalent cations (

,

).

Destabilization of the lipid bilayer.

Leakage of intracellular constituents (

, DNA/RNA).

Cell lysis.

Visualization: QAC Membrane Disruption Pathway
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Figure 1: Step-wise mechanism of C9-TAB induced cell death. The C9 tail length dictates the

kinetics of the intercalation step.

Critical Experimental Factors
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Before initiating protocols, three variables must be standardized to ensure data trustworthiness.

Neutralization Validation (The "Self-Validating" System)
Crucial: You cannot trust a "kill" result if you haven't proven you stopped the killing. QACs

adhere to glass and plastics.

Standard Neutralizer: Dey-Engley (D/E) Neutralizing Broth or Letheen Broth (containing

Lecithin and Polysorbate 80).

Validation Control: You must perform a "Neutralizer Toxicity" and "Neutralizer Efficacy"

control (ASTM E1054) to prove the neutralizer stops the C9-TAB activity without killing the

bacteria itself.

Formulation Stability & CMC
C9-TAB forms micelles. Efficacy often changes drastically above the CMC.

Guidance: Measure efficacy at concentrations both below and above the CMC (~130-140

mM for C9-TAB in water, though this varies by salt concentration).

Solvent: Use sterile deionized water or phosphate buffer (pH 7.2). Avoid anionic buffers (like

some carboxylates) which can precipitate the cationic QAC.

Interfering Substances
QACs are deactivated by organic load (protein) and hard water (

).

Clean Conditions: Sterile saline/water.

Dirty Conditions: Supplement with 5% Bovine Serum Albumin (BSA) or Yeast Extract to

simulate real-world soil.

Detailed Protocols
Protocol A: Minimum Inhibitory Concentration (MIC)
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Standard: CLSI M07 (Broth Microdilution) Objective: Determine the lowest concentration of C9-

TAB that inhibits visible growth.

Materials:

Cation

To cite this document: BenchChem. [Technical Application Note: Antimicrobial Efficacy
Profiling of Nonyltrimethylammonium Formulations]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1210114/docs#technical-application-
note-antimicrobial-efficacy-profiling-of-nonyltrimethylammonium-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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